3-(2-chlorophenyl)-5-methyl-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C23H18ClN5O4/c1-13-19(20(28-33-13)16-9-5-6-10-17(16)24)21(31)25-23-27-26-22(32-23)14-11-18(30)29(12-14)15-7-3-2-4-8-15/h2-10,14H,11-12H2,1H3,(H,25,27,31)
• InChI Key: AGXIRGYMZKGSSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NN=C(O3)C4CC(=O)N(C4)C5=CC=CC=C5
• Molecular Formula: C23H18ClN5O4
• Molecular Weight: 463.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H18ClN5O4 and its molecular weight is 463.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A clubbed quinazolinone and 4-thiazolidinone as potential antimicrobial agents explored a series of compounds for in vitro antibacterial and antifungal activities. These compounds were tested against various bacterial and fungal strains, showing potential as antimicrobial agents. The structural elucidation of these compounds was achieved through IR, 1H NMR, 13C NMR, and Mass spectra, highlighting their potential in the development of new antimicrobial drugs (Desai, Dodiya, & Shihora, 2011).

Anticancer Evaluation

Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were designed, synthesized, and evaluated for their anticancer activity against four cancer cell lines. The study demonstrated the potential of these compounds to act as anticancer agents, with some derivatives showing higher activity than the reference drug, etoposide. This research underscores the potential of incorporating oxadiazol rings into compounds for cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Synthesis and in vivo Anticancer and Antiangiogenic Effects

Another study, Synthesis and in vivo anticancer and antiangiogenic effects of novel thioxothiazolidin-4-one derivatives , synthesized a series of derivatives and investigated their effects on tumor growth and tumor-induced angiogenesis in mice. The findings indicated significant reduction in tumor volume and cell number, along with strong antiangiogenic effects, highlighting the therapeutic potential of these compounds in cancer treatment (Chandrappa, Chandru, Sharada, Vinaya, Kumar, Thimmegowda, Nagegowda, Kumar, & Rangappa, 2010).